Cas no 854778-29-3 ((2-chloro-3-hydroxyphenyl)boronic acid)

• Product Name: (2-chloro-3-hydroxyphenyl)boronic acid
• CAS No: 854778-29-3
• MF: C₆H₆BClO₃
• MW: 172.374041080475
• CID: 717309
• PubChem ID: 45120160
• Update Time: 2024-01-31

(2-chloro-3-hydroxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-(2-chloro-3-hydroxyphenyl)-
• (2-chloro-3-hydroxyphenyl)boronic acid
• Boronic acid, (2-chloro-3-hydroxyphenyl)- (9CI)
• Boronic acid, (2-chloro-3-hydroxyphenyl)- (9CI)
• (2-Chloro-3-hydroxyphenyl)-boronic acid
• Boronic acid, B-(2-chloro-3-hydroxyphenyl)-

• MDL： MFCD16878035
• Inchi： 1S/C6H6BClO3/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3,9-11H
• InChI Key： GKXYVKGHSCGXGC-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC(O)=C1Cl)(O)O

Computed Properties

• Exact Mass: 172.01
• Monoisotopic Mass: 172.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 371.7±52.0 °C at 760 mmHg
• Flash Point: 178.6±30.7 °C
• PSA: 60.69000
• LogP: -0.27460
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(2-chloro-3-hydroxyphenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols